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Compound of Interest |

[4-
Compound Name: (Morpholinomethyl)phenyllmethan

ol

Cat. No.: B1273741

Technical Guide: [4-
(Morpholinomethyl)phenyllmethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical intermediate [4-
(Morpholinomethyl)phenyllmethanol, including its chemical identity, commercial availability,
and a detailed, plausible experimental protocol for its synthesis.

Chemical Identity

o Chemical Name: [4-(Morpholinomethyl)phenylJmethanol

Synonyms: {4-[(Morpholin-4-yl)methyl]phenyl}methanol

CAS Number: 91271-65-7

Molecular Formula: C12H17NO2

Molecular Weight: 207.27 g/mol

Structure:
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Commercial Availability and Suppliers

[4-(Morpholinomethyl)phenyllmethanol is available from various chemical suppliers, typically
synthesized on demand for research and development purposes. The purity and available
guantities can vary between suppliers. Below is a summary of known suppliers.

. . Available
Supplier Purity . Notes
Quantities
L Available through the
Thermo Scientific ) S
] S 97% 250 mg Fisher Scientific
(Fisher Scientific)
catalog.[1]

] ) - 100mg, 250mg, 19, ) )

Ivy Fine Chemicals Not specified Listed as in stock.[2]
5g, Bulk
» Available for inquiry.

BLD Pharm Not specified Custom 3]

o Distributed for Apollo
CymitQuimica 95% Custom o

Scientific.[4]

o ) - Available for inquiry.

Matrix Fine Chemicals  Not specified Custom )
_ _ N Distributor for BLD

Holzel-Diagnostika Not specified 59

Pharm.[5]

Note: Availability and pricing are subject to change. Please contact the suppliers directly for the
most current information.

Synthesis Protocol

While specific literature detailing the synthesis of [4-(Morpholinomethyl)phenyllmethanol is
not readily available, a plausible and effective method is the nucleophilic substitution of a
benzylic halide with morpholine. A general protocol for this type of N-alkylation is described
below.[6]
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Reaction Scheme

A logical approach to the synthesis involves the reaction of (4-(bromomethyl)phenyl)methanol
with morpholine in the presence of a non-nucleophilic base.

Synthesis of [4-(Morpholinomethyl)phenyl]methanol

Starting Materials

(4-(Bromomethyl)phenyl)methanol Morpholine
I

+ K2COs
(Potassium Carbonate)
in Acetonitrile
I

\L Products
Y

[4-(Morpholinomethyl)phenyl]methanol Potassium Bromide

Click to download full resolution via product page

Caption: Logical relationship for the synthesis of [4-(Morpholinomethyl)phenylJmethanol.

Experimental Protocol: N-Alkylation of Morpholine

Materials:

(4-(Bromomethyl)phenyl)methanol (1.0 eq.)

Morpholine (1.2 eq.)

Anhydrous Potassium Carbonate (K2COs) (2.0 eq.)

Anhydrous Acetonitrile (MeCN)

Ethyl acetate
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Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na2S0a)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, dissolve (4-(bromomethyl)phenyl)methanol (1.0 eq.) in anhydrous acetonitrile.

Addition of Reagents: To the solution, add morpholine (1.2 eq.) followed by anhydrous
potassium carbonate (2.0 eq.).

Reaction Conditions: Stir the reaction mixture at room temperature. The progress of the
reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed. If the
reaction is slow, the temperature can be gently increased to 50-60 °C.

Work-up: a. Once the reaction is complete, cool the mixture to room temperature and filter to
remove the potassium carbonate. b. Concentrate the filtrate under reduced pressure to
remove the acetonitrile. c. Dissolve the residue in ethyl acetate and wash with water,
followed by brine. d. Dry the organic layer over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic layer under reduced
pressure. The crude product can be purified by column chromatography on silica gel to yield
pure [4-(Morpholinomethyl)phenyllmethanol.

Biological Activity

Currently, there is no significant body of literature describing a specific biological activity or

signaling pathway for [4-(Morpholinomethyl)phenyllmethanol itself. It is primarily utilized as

a building block in the synthesis of more complex molecules. Related compounds, such as 4-

(Morpholinomethyl)phenylboronic acid, are used in medicinal chemistry for creating

bioconjugates and developing chemical sensors.

Experimental Workflow Diagram

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1273741?utm_src=pdf-body
https://www.benchchem.com/product/b1273741?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The following diagram illustrates the key steps in the synthesis and purification of [4-
(Morpholinomethyl)phenyllmethanol.

Experimental Workflow

C)issolve (4-(bromomethyl)phenyl)methancﬂ
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( Add Morpholine and K2COs )
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Caption: Workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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